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Compound of Interest

Compound Name:
5-cyano-1H-benzoimidazole-2-

thiol

Cat. No.: B009978 Get Quote

In-depth Technical Guide: 5-cyano-1H-
benzoimidazole-2-thiol
Audience: Researchers, scientists, and drug development professionals.

Core Compound Identification
Detailed searches for the specific compound, 5-cyano-1H-benzoimidazole-2-thiol, in
chemical databases and scientific literature have not yielded a specific CAS number or

experimentally verified molecular weight. The information available pertains to similar

benzimidazole-2-thiol derivatives with different substitutions at the 5-position. This suggests

that 5-cyano-1H-benzoimidazole-2-thiol is likely a novel or less-documented compound. For

the purpose of this guide, the molecular formula is C₈H₅N₃S.

Property Value Source

Molecular Formula C₈H₅N₃S Calculated

Molecular Weight 175.21 g/mol Calculated

CAS Number Not available N/A
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While a specific experimental protocol for the synthesis of 5-cyano-1H-benzoimidazole-2-
thiol is not readily available in the searched literature, a potential synthetic route can be

proposed based on established methods for analogous benzimidazole-2-thiols. The most

common approach involves the cyclization of a substituted o-phenylenediamine with a

thiocarbonyl source.

Proposed Synthetic Pathway:

A plausible synthesis would involve the reaction of 4-amino-3-nitrobenzonitrile with a reducing

agent to form 3,4-diaminobenzonitrile, followed by cyclization with thiourea or carbon disulfide.
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4-amino-3-nitrobenzonitrile Reduction
(e.g., SnCl2/HCl)

Step 1 3,4-diaminobenzonitrile Cyclization
(e.g., Thiourea or CS2)

Step 2 5-cyano-1H-benzoimidazole-2-thiol
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To cite this document: BenchChem. [CAS number and molecular weight of 5-cyano-1H-
benzoimidazole-2-thiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b009978#cas-number-and-molecular-weight-of-5-
cyano-1h-benzoimidazole-2-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b009978#cas-number-and-molecular-weight-of-5-cyano-1h-benzoimidazole-2-thiol
https://www.benchchem.com/product/b009978#cas-number-and-molecular-weight-of-5-cyano-1h-benzoimidazole-2-thiol
https://www.benchchem.com/product/b009978#cas-number-and-molecular-weight-of-5-cyano-1h-benzoimidazole-2-thiol
https://www.benchchem.com/product/b009978#cas-number-and-molecular-weight-of-5-cyano-1h-benzoimidazole-2-thiol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b009978?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

